Cas no 126875-83-0 (Benzenamine,N-(acetyloxy)-4-methyl-)

• Product Name: Benzenamine,N-(acetyloxy)-4-methyl-
• CAS No: 126875-83-0
• Molecular Formula: C₉H₁₁NO₂
• Molecular Weight: 165.18914
• CID: 103314
• PubChem ID: 13804477

Benzenamine,N-(acetyloxy)-4-methyl- Properties

Names and Identifiers

• Benzenamine,N-(acetyloxy)-4-methyl-
• (4-methylanilino) acetate
• Benzenamine, N-(acetyloxy)-4-methyl-
• Benzenamine, N-(acetyloxy)-4-methyl-
• 126875-83-0
• 1-[(4-Methylanilino)oxy]ethan-1-one
• DTXSID80549987
• (4-METHYLPHENYL)AMINO ACETATE

• InChIKey： RXHZTWUCCZNGCI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-7-3-5-9(6-4-7)10-12-8(2)11/h3-6,10H,1-2H3
• SMILES： C(ONC1C=CC(C)=CC=1)(=O)C

Computed Properties

• Exact Mass: 165.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines N-acetoxyarylamines